![molecular formula C23H22N2O6 B2386196 4-methoxy-5-(3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)pyrrolidine-1-carbonyl)-1-phenylpyridin-2(1H)-one CAS No. 1706223-53-1](/img/structure/B2386196.png)
4-methoxy-5-(3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)pyrrolidine-1-carbonyl)-1-phenylpyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methoxy-5-(3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)pyrrolidine-1-carbonyl)-1-phenylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C23H22N2O6 and its molecular weight is 422.437. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Synthesis and Characterization
- Complexes and derivatives related to the query compound have been synthesized to explore their electrochemical properties and potential applications in materials science. For instance, cyclometalated diruthenium complexes bridged by related molecular structures have shown interesting electronic properties, indicating their potential use in electronic devices or as part of electrochemical sensors (Chang-Jiang Yao et al., 2015).
Optical and Quantum Electronics
- Pyrazolo[4,3-b] pyridine derivatives containing methoxy and hydroxy phenyl groups have been synthesized and characterized for their thermal stability and optical properties, hinting at their applicability in the field of optical electronics and devices (E. El-Menyawy et al., 2019).
Advanced Material Applications
- The synthesis and characterization of pyrazolopyridine derivatives have demonstrated their potential as corrosion inhibitors for mild steel in acidic conditions, indicating their relevance in developing new materials for corrosion protection (A. Dandia et al., 2013).
Chemical Structure and Drug Intermediates
- The structural analysis and synthesis of related compounds provide a foundation for developing pharmaceutical intermediates, such as those used in the synthesis of anticoagulants like apixaban (Qing Wang et al., 2017).
Heterocyclic Chemistry and Drug Design
- Research on similar heterocyclic compounds has explored their potential in drug design and synthesis, focusing on anti-Alzheimer and anti-COX2 properties. These studies emphasize the importance of such compounds in medicinal chemistry and pharmacology (F. Attaby et al., 2009).
Properties
IUPAC Name |
4-methoxy-5-[3-(2-methyl-6-oxopyran-4-yl)oxypyrrolidine-1-carbonyl]-1-phenylpyridin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O6/c1-15-10-18(11-22(27)30-15)31-17-8-9-24(13-17)23(28)19-14-25(16-6-4-3-5-7-16)21(26)12-20(19)29-2/h3-7,10-12,14,17H,8-9,13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQTAJBNPWFDYKS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)O1)OC2CCN(C2)C(=O)C3=CN(C(=O)C=C3OC)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.